Cas no 956448-82-1 (ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate)

• Product Name: ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate
• CAS No: 956448-82-1
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5226971
• PubChem ID: 8009248
• Update Time: 2025-07-20

ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, α-(hydroxyimino)-3,5-dimethyl-1-(phenylmethyl)-, ethyl ester, (αE)-
• ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate

• Inchi： 1S/C16H19N3O3/c1-4-22-16(20)15(18-21)14-11(2)17-19(12(14)3)10-13-8-6-5-7-9-13/h5-9,21H,4,10H2,1-3H3
• InChI Key： QBWVRKZRGGJCOB-UHFFFAOYSA-N
• SMILES： CCOC(C(C1C(C)=NN(CC2C=CC=CC=2)C=1C)=NO)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate

Comprehensive Overview of Ethyl 2-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate (CAS No. 956448-82-1)

The compound ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate (CAS No. 956448-82-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrazole ring, a benzyl substituent, and an N-hydroxyimino moiety. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both ester and oxime functionalities further enhances its reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like pyrazole derivatives has surged due to their biological activities. Researchers are particularly intrigued by the potential of CAS No. 956448-82-1 as a building block for drug discovery. Its 1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl core is structurally analogous to scaffolds found in anti-inflammatory and antimicrobial agents. This alignment with drug-like properties has spurred investigations into its role in modulating enzymatic pathways or protein interactions.

The synthesis of ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate typically involves multi-step reactions, including condensation and esterification. Optimizing its yield and purity is a focal point for chemists, especially given the growing emphasis on green chemistry and atom economy. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing this compound, ensuring compliance with industry standards for high-purity intermediates.

Beyond pharmaceuticals, CAS No. 956448-82-1 has garnered attention in agrochemical formulations. Its N-hydroxyimino group may contribute to pesticidal or herbicidal activity, aligning with the global push for sustainable crop protection. Additionally, its stability under various pH conditions makes it a candidate for formulation additives in specialty chemicals. These applications resonate with current trends in precision agriculture and environmentally friendly solutions.

From a commercial perspective, suppliers of ethyl 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetate emphasize its role as a custom synthesis product. The compound’s niche market reflects the broader demand for tailored chemical entities in R&D. Quality control protocols, including residual solvent analysis and chiral purity assessments, are paramount to meet client specifications. This aligns with the increasing scrutiny of supply chain transparency in fine chemicals.

In conclusion, CAS No. 956448-82-1 exemplifies the intersection of innovation and utility in modern chemistry. Its versatility across life sciences and industrial applications underscores its relevance in addressing contemporary challenges. As research progresses, this compound may unlock new avenues in medicinal chemistry and functional materials, solidifying its place in the scientific lexicon.